Celastramycin A Celastramycin A Celastramycin A is a bioactive compound isolated from endophytic bacteria living in plants of the Celastraceae family. This benzoyl pyrrole inhibits the growth of bacteria and mycobacteria, with a minimal inhibitory concentration as low as 0.05 μg/ml. Celastramycin A also suppresses the production of IL-8 in human umbilical vein endothelial cells as stimulated by TNF-α (IC50 = 0.01 μg/ml).

Brand Name: Vulcanchem
CAS No.: 491600-94-3
VCID: VC0005260
InChI: InChI=1S/C17H18Cl3NO3/c1-2-3-4-5-6-9-7-10(18)15(23)13(14(9)22)16(24)12-8-11(19)17(20)21-12/h7-8,21-23H,2-6H2,1H3
SMILES: CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl
Molecular Formula: C17H18Cl3NO3
Molecular Weight: 390.7 g/mol

Celastramycin A

CAS No.: 491600-94-3

Cat. No.: VC0005260

Molecular Formula: C17H18Cl3NO3

Molecular Weight: 390.7 g/mol

* For research use only. Not for human or veterinary use.

Celastramycin A - 491600-94-3

Specification

Description Celastramycin A is a bioactive compound isolated from endophytic bacteria living in plants of the Celastraceae family. This benzoyl pyrrole inhibits the growth of bacteria and mycobacteria, with a minimal inhibitory concentration as low as 0.05 μg/ml. Celastramycin A also suppresses the production of IL-8 in human umbilical vein endothelial cells as stimulated by TNF-α (IC50 = 0.01 μg/ml).

CAS No. 491600-94-3
Molecular Formula C17H18Cl3NO3
Molecular Weight 390.7 g/mol
IUPAC Name (3-chloro-5-hexyl-2,6-dihydroxyphenyl)-(4,5-dichloro-1H-pyrrol-2-yl)methanone
Standard InChI InChI=1S/C17H18Cl3NO3/c1-2-3-4-5-6-9-7-10(18)15(23)13(14(9)22)16(24)12-8-11(19)17(20)21-12/h7-8,21-23H,2-6H2,1H3
Standard InChI Key VPAMZQVPJOAFJG-UHFFFAOYSA-N
SMILES CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl
Canonical SMILES CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl
Appearance Assay:≥97%A crystalline solid

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